Cas no 104483-03-6 (2-hydroxy-2-4-(2-methylpropyl)phenylacetic acid)

2-Hydroxy-2-[4-(2-methylpropyl)phenyl]acetic acid is a substituted phenylacetic acid derivative characterized by its hydroxyl and isobutyl functional groups. This compound is of interest in pharmaceutical and synthetic chemistry due to its potential as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. The presence of the hydroxyl group enhances its reactivity, facilitating further functionalization, while the isobutyl moiety contributes to lipophilicity, influencing solubility and bioavailability. Its structural features make it a versatile building block for drug development and biochemical research. Analytical methods such as HPLC and NMR confirm its high purity and stability, ensuring reliability for laboratory and industrial applications.

2-hydroxy-2-4-(2-methylpropyl)phenylacetic acid structure

104483-03-6 structure

Product Name:2-hydroxy-2-4-(2-methylpropyl)phenylacetic acid

CAS No:104483-03-6

MF:C₁₂H₁₆O₃

MW:208.253643989563

CID:126232

PubChem ID:13647430

Update Time:2025-06-07

2-hydroxy-2-4-(2-methylpropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, a-hydroxy-4-(2-methylpropyl)-
- Benzeneacetic acid, -alpha--hydroxy-4-(2-methylpropyl)- (9CI)
- 2-(4-isobutyl-phenyl)-2-hydroxy-acetic acid
- 2-hydroxy-2-4-(2-methylpropyl)phenylacetic acid
- 2-hydroxy-2-[4-(2-methylpropyl)phenyl]acetic acid
- EN300-1854702
- JXPAIKLCYWSQED-UHFFFAOYSA-N
- 104483-03-6
- SCHEMBL7566495
- 4-isobutylmandelic acid
- AKOS017556397
- 2-hydroxy-2-(4-isobutylphenyl)acetic acid
- Inchi： 1S/C12H16O3/c1-8(2)7-9-3-5-10(6-4-9)11(13)12(14)15/h3-6,8,11,13H,7H2,1-2H3,(H,14,15)
- InChI Key： JXPAIKLCYWSQED-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)C1C=CC(=CC=1)CC(C)C

Computed Properties

Exact Mass: 208.10998
Monoisotopic Mass: 208.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53

2-hydroxy-2-4-(2-methylpropyl)phenylacetic acid Pricemore >>

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